Cas no 646522-83-0 (Methanesulfonic acid, trifluoro-, 2-(2-methyl-1-oxopropyl)phenyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, 2-(2-methyl-1-oxopropyl)phenyl ester
• CAS No: 646522-83-0
• MF: C₁₁H₁₁F₃O₄S
• MW: 296.262852907181
• CID: 419653
• PubChem ID: 12122368
• Update Time: 2025-04-19

Methanesulfonic acid, trifluoro-, 2-(2-methyl-1-oxopropyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 2-(2-methyl-1-oxopropyl)phenyl ester
• [2-(2-methylpropanoyl)phenyl] trifluoromethanesulfonate
• DTXSID00478003
• 646522-83-0

• Inchi： 1S/C11H11F3O4S/c1-7(2)10(15)8-5-3-4-6-9(8)18-19(16,17)11(12,13)14/h3-7H,1-2H3
• InChI Key： YDTPRASXRYAPQT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC=CC=1C(C(C)C)=O

Computed Properties

• Exact Mass: 296.03303
• Monoisotopic Mass: 296.03301449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• PSA: 60.44